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Compound of Interest

Compound Name: Styrene

Cat. No.: B011656

Styrene (ethenylbenzene), a cornerstone monomer in the polymer industry, is a colorless, oily
liquid whose utility is intrinsically linked to its physical properties.[1] For researchers, chemical
engineers, and professionals in drug development and materials science, a comprehensive
understanding of its vapor pressure and boiling point is not merely academic; it is fundamental
to safe handling, process design, reaction kinetics, and purification. Vapor pressure, the
pressure exerted by a vapor in thermodynamic equilibrium with its condensed phase at a given
temperature, dictates the volatility of styrene. The boiling point, the temperature at which this
vapor pressure equals the external pressure, is a critical parameter for distillation and for
defining the conditions under which styrene exists as a liquid.[2]

This guide provides a detailed exploration of these two crucial properties. We will delve into the
thermodynamic principles that govern the relationship between temperature and vapor
pressure, present critically evaluated data, describe methodologies for their experimental
determination, and discuss the practical implications for laboratory and industrial applications.

Theoretical Framework: The Clausius-Clapeyron
Relation

The relationship between the vapor pressure of a liquid and its temperature is not linear. As
temperature increases, the kinetic energy of the molecules rises, allowing a greater fraction of
them to escape the liquid phase and enter the vapor phase, thus increasing the vapor
pressure. This relationship is precisely described by the Clausius-Clapeyron equation, which
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provides a quantitative link between the enthalpy of vaporization (AHvap) and the change in
vapor pressure with temperature.[2][3]

The integrated form of the equation is particularly useful for practical calculations:
In(P2/P1) = - (AHvap/R) * (1/T2 - 1/T1)

Where:

P1 and P2 are the vapor pressures at temperatures T1 and Tz, respectively.

AHvap is the molar enthalpy of vaporization.

R is the ideal gas constant (8.314 J/mol-K).[4][5]

Temperatures are in Kelvin.

This equation is the theoretical bedrock for predicting the boiling point of styrene at non-
standard pressures and for understanding its volatility across a range of thermal conditions. A
practical and highly accurate adaptation of this relationship for many substances, including
styrene, is the Antoine equation. The National Institute of Standards and Technology (NIST)
provides experimentally derived Antoine coefficients for styrene, allowing for precise vapor
pressure calculations over a specified temperature range.[6]

The Antoine equation is expressed as:
log1o(P) =A-(B/ (T + C))

Where P is the vapor pressure in bar and T is the temperature in Kelvin. For styrene, the
following coefficients are applicable in the temperature range of 303.07 K to 417.92 K:[6]

e A=4.21948
e B =1525.059
e C=-56.379
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This formula is an invaluable tool for engineers and scientists needing to calculate vapor
pressure for process modeling and safety assessments.

Quantitative Data: Boiling Point and Vapor Pressure

of Styrene
Normal Boiling Point

The normal boiling point is the temperature at which a liquid's vapor pressure equals standard
atmospheric pressure (1 atm or 101.325 kPa). For styrene, the accepted normal boiling point
is:

145.2 °C (418.35 K)[7][8][9][10]

This value is a critical parameter for designing distillation and purification processes, as it
defines the primary temperature target for separating styrene from other components with
different boiling points.

Vapor Pressure at Various Temperatures

The volatility of styrene below its boiling point is crucial for safety protocols, particularly
concerning inhalation exposure and the formation of flammable atmospheres. The following
table summarizes experimentally determined vapor pressure data from various authoritative

sources.
Vapor
Temperature Temperature Vapor
Pressure Reference(s)
(°C) (K) Pressure (kPa)
(mmHg)
20 293.15 0.60 - 0.67 45-50 [71[91[10][11]
25 298.15 0.89 6.67 [12]
37.7 310.85 1.65 12.4 [13][14]

Note: Values have been converted and rounded for consistency. Original reported values may
vary slightly due to different experimental conditions.
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Visualization of Physicochemical Relationships

The interplay between temperature and vapor pressure, culminating at the boiling point, can be
effectively visualized. The following diagram illustrates this relationship for styrene.

Vapor Pressure of Styrene vs. Temperature

Vapor Pressure of Styrene vs. Temperature Vapor Pressure of Styrene vs. Temperature
Vapor Pressure of Styrene vs. Temperature

Vapor Pressure (kPa) Temperature (°C) 0 0 145.2 (Boiling Point)

101.3 (Atmospheric)

Click to download full resolution via product page

Caption: Relationship between vapor pressure, temperature, and boiling point for styrene.

Experimental Protocol: Determination of Normal
Boiling Point

This section outlines a robust, self-validating protocol for the experimental determination of the
normal boiling point of styrene. The causality behind each step is explained to ensure both
accuracy and safety.

Materials and Equipment
o Styrene (inhibited, 299% purity)
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e Round-bottom flask (50 mL)

« Distillation head with condenser

o Calibrated thermometer (-10 to 200 °C range, 0.1 °C resolution) or thermocouple
o Heating mantle with a variable controller

» Boiling chips or magnetic stir bar

e Laboratory stand, clamps

e Fume hood

o Standard laboratory glassware

Step-by-Step Methodology

o Preparation and Safety:

o Causality: Styrene vapors are flammable and harmful if inhaled.[11] All work must be
conducted within a certified fume hood to prevent vapor accumulation and exposure.
Ensure no ignition sources (sparks, open flames) are present.[15]

o Assemble the distillation apparatus as shown in the workflow diagram below. The setup
must be securely clamped.

e Sample Loading:
o Add approximately 20-25 mL of styrene to the round-bottom flask.
o Add 2-3 boiling chips to the flask.

o Causality: Boiling chips or a stir bar are essential to promote smooth, even boiling
(nucleation) and prevent "bumping"—the violent, uncontrolled boiling of a superheated
liquid, which can lead to inaccurate temperature readings and apparatus failure.

o Thermometer Placement (Critical Step):
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o Insert the thermometer through the distillation head.

o Adjust the depth so that the top of the thermometer bulb is level with the bottom of the
side-arm leading to the condenser.

o Causality: This placement is critical for ensuring the thermometer measures the
temperature of the vapor that is in equilibrium with the boiling liquid, not the liquid itself or
superheated vapor. This is the true boiling point temperature.

e Heating and Equilibration:

[¢]

Turn on the cooling water to the condenser. The water should flow in through the bottom
inlet and out through the top outlet for maximum efficiency.

o Begin heating the flask gently using the heating mantle.
o Increase the heat gradually until the styrene begins to boil.

o Causality: The goal is to achieve a steady, controlled boil with a consistent rate of
condensation on the thermometer bulb. A slow, steady distillation rate (e.g., 1 drop per
second from the condenser tip) indicates that the system is at equilibrium.

o Data Acquisition:

o Observe the temperature reading. As the vapor washes over the thermometer bulb and
condenses, the temperature will rise and then stabilize.

o Record the temperature once it has remained constant for at least 1-2 minutes while a
steady distillation rate is maintained. This stable reading is the observed boiling point.

o Record the ambient atmospheric pressure from a laboratory barometer.
e Correction for Pressure:

o If the measured atmospheric pressure is not exactly 101.325 kPa (760 mmHg), the
observed boiling point must be corrected to the normal boiling point using a pressure-
temperature nomograph or the Clausius-Clapeyron equation.
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Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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